Cas no 375-81-5 (1-Pentanesulfonylfluoride, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-)

• Product Name: 1-Pentanesulfonylfluoride, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-
• CAS No: 375-81-5
• MF: C₅F₁₂O₂S
• MW: 352.098142623901
• CID: 309901
• PubChem ID: 67816
• Update Time: 2025-04-19

1-Pentanesulfonylfluoride, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonylfluoride, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-
• 1,1,2,2,3,3,4,4,5,5,5-undecafluoropentane-1-sulfonyl fluoride
• 1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-1-pentanesulfonyl fluoride
• Perfluoropentane-1-sulphonyl fluoride
• EINECS 206-795-2
• Perfluoropentane-1-sulfonyl fluoride
• SCHEMBL584864
• USAIUDWRPJQRTG-UHFFFAOYSA-N
• DTXSID50880137
• perfluoropentanesulfonyl fluoride
• 375-81-5
• 1-Pentanesulfonyl fluoride, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-
• NS00011208

• Inchi： 1S/C5F12O2S/c6-1(7,2(8,9)4(12,13)14)3(10,11)5(15,16)20(17,18)19
• InChI Key： USAIUDWRPJQRTG-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 351.9427
• Monoisotopic Mass: 351.9427384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14